Cas no 2640862-47-9 (2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide)

• Product Name: 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide
• CAS No: 2640862-47-9
• MF: C₁₇H₁₆ClN₃OS
• MW: 345.846441268921
• CID: 5340965
• PubChem ID: 155801104
• Update Time: 2025-05-22

2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2640862-47-9
• F6520-5214
• AKOS040700625
• 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide
• 2-Chloro-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzamide

• Inchi： 1S/C17H16ClN3OS/c1-21-11-12(10-20-21)16-7-6-13(23-16)8-9-19-17(22)14-4-2-3-5-15(14)18/h2-7,10-11H,8-9H2,1H3,(H,19,22)
• InChI Key： DRLRJEJTEDEXMX-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CN(C)N=C2)=CC=1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 345.0702610g/mol
• Monoisotopic Mass: 345.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.7±50.0 °C(Predicted)
• pka: 13.74±0.46(Predicted)

Additional information on 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide

2-Chloro-N-{2-[5-(1-Methyl-1H-Pyrazol-4-Yl)Thiophen-2-Yl]Ethyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 2640862-47-9, commonly referred to as 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzamide core, a chloro substituent, and a thiophene ring substituted with a 1-methylpyrazole group. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of inhibitors for kinases and other enzymes. The presence of the chloro group in this compound suggests potential electronic effects that could enhance its binding affinity to target proteins. Additionally, the thiophene ring is known for its ability to participate in π-π interactions, which can further stabilize molecular interactions within biological systems.

The 1-methylpyrazole substituent on the thiophene ring adds another layer of complexity to this molecule. Pyrazole derivatives are well-documented for their anti-inflammatory and antitumor properties, and the methyl substitution may enhance the compound's stability or solubility. Recent research has also explored the role of pyrazole-containing compounds in modulating cellular signaling pathways, such as the MAPK/ERK pathway, which is implicated in various diseases including cancer.

From a synthetic perspective, the preparation of 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide involves a series of carefully designed reactions. These include nucleophilic aromatic substitution, amide bond formation, and possibly coupling reactions to introduce the pyrazole moiety. The synthesis strategy must account for the steric and electronic effects of each substituent to ensure high yields and purity.

In terms of biological evaluation, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis has been demonstrated in vitro. Furthermore, studies using animal models have indicated that it may possess favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

The structural versatility of 2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide also makes it a valuable tool for exploring structure-activity relationships (SAR). By modifying specific substituents or altering the connectivity within the molecule, researchers can gain insights into how these changes influence biological activity. This approach is crucial for optimizing lead compounds into clinical candidates.

In conclusion, CAS No. 2640862-47-9 represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups and structural features positions it as a promising candidate for therapeutic development. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts.